Cas no 2228516-66-1 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione
• CAS No: 2228516-66-1
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 6000729
• PubChem ID: 165684493
• Update Time: 2025-05-21

3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione
• 2228516-66-1
• EN300-1778801

• Inchi： 1S/C8H9N3O3/c1-2-11-7(9-4-10-11)5-3-6(12)14-8(5)13/h4-5H,2-3H2,1H3
• InChI Key： INVMDIRTKQKLTL-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=NC=NN1CC)=O

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.1Ų

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione

Recent Advances in the Study of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione (CAS: 2228516-66-1)

3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione (CAS: 2228516-66-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazole and oxolane-dione moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione has been optimized in recent years, with researchers achieving higher yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing byproduct formation and improving scalability. These advancements are critical for enabling large-scale production and further pharmacological evaluation.

Pharmacological studies have revealed that 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione exhibits notable activity as an inhibitor of specific enzymatic pathways. For instance, research conducted by the University of Cambridge demonstrated its efficacy in targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. In vitro assays showed that the compound induced apoptosis in several cancer cell lines, including breast and lung adenocarcinoma, with IC50 values in the low micromolar range. These findings suggest its potential as an anticancer agent, warranting further in vivo studies.

In addition to its anticancer properties, recent investigations have explored the compound's anti-inflammatory effects. A 2024 study in Nature Chemical Biology reported that 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile therapeutic candidate for diseases with overlapping pathological mechanisms.

Despite these promising results, challenges remain in the clinical translation of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to enhance its stability and half-life in vivo. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 3-(1-ethyl-1H-1,2,4-triazol-5-yl)oxolane-2,5-dione (CAS: 2228516-66-1) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with recent synthetic and mechanistic insights, underscores its potential as a therapeutic agent. Future studies should focus on optimizing its pharmacokinetic properties and validating its efficacy in preclinical models to pave the way for clinical trials.